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Compound of Interest

Compound Name: 4-(4-Chlorobenzyl)morpholine

Cat. No.: B1332539 Get Quote

An In-depth Technical Guide to 4-(4-Chlorobenzyl)morpholine: Structure, Synthesis, and

Characterization

Abstract
This technical guide provides a comprehensive scientific overview of 4-(4-
Chlorobenzyl)morpholine, a key synthetic intermediate in the fields of medicinal chemistry

and drug development. The document elucidates the compound's precise chemical structure

and IUPAC nomenclature, supported by detailed physicochemical and safety data. A robust,

field-proven protocol for its synthesis via nucleophilic substitution is presented, with a focus on

the causal reasoning behind methodological choices. Furthermore, this guide details the

expected spectroscopic signature of the molecule using Nuclear Magnetic Resonance (¹H and

¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), providing a framework for

its analytical confirmation. The significance of the morpholine scaffold as a privileged structure

in pharmacology is discussed, contextualizing the utility of 4-(4-Chlorobenzyl)morpholine as

a versatile building block for the synthesis of complex, biologically active compounds. This

document is intended for researchers, chemists, and drug development professionals requiring

a thorough understanding of this compound's properties and handling.
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The unique chemical identity of 4-(4-Chlorobenzyl)morpholine is established through a

combination of its systematic name and various registry numbers. These identifiers are crucial

for unambiguous documentation and database retrieval in a research and regulatory context.

Identifier Value Reference

IUPAC Name 4-(4-Chlorobenzyl)morpholine [1][2]

CAS Number 6425-43-0 [1][2]

Molecular Formula C₁₁H₁₄ClNO [1][2]

Molecular Weight 211.69 g/mol [1][2]

Structural Elucidation
4-(4-Chlorobenzyl)morpholine is a tertiary amine featuring two core structural motifs: a

saturated six-membered morpholine heterocycle and a para-substituted chlorobenzyl group.

The morpholine ring, containing both an ether (-O-) and a secondary amine (-NH-) functional

group in its parent form, is N-substituted.[3] The substituent is a benzyl group, which is

attached to the morpholine nitrogen via its methylene (-CH₂) bridge. This benzyl group is

further functionalized with a chlorine atom at the para-position (position 4) of the phenyl ring.

This specific arrangement of atoms defines its chemical reactivity and steric profile.
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Caption: Chemical structure of 4-(4-Chlorobenzyl)morpholine.

Physicochemical and Safety Data
Physicochemical Properties
The physical properties of a compound are foundational to its handling, purification, and

formulation. The data below, derived from chemical supplier databases, provides key

parameters for 4-(4-Chlorobenzyl)morpholine.

Property Value Reference

Appearance Solid [1]

Melting Point 68-69 °C [1]

Boiling Point 287.3 ± 25.0 °C (Predicted) [1]

Density 1.183 ± 0.06 g/cm³ (Predicted) [1]
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Safety and Handling
According to its Safety Data Sheet (SDS), 4-(4-Chlorobenzyl)morpholine is classified as a

hazardous substance requiring careful handling to mitigate exposure risks.[4]

GHS Hazard Statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Personal Protective Equipment (PPE):

Engineering Controls: Use only outdoors or in a well-ventilated area, preferably within a

chemical fume hood.[4]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).[4]

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.[4]

Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent

skin contact.[4]

Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed and

store locked up.[4]

Synthesis of 4-(4-Chlorobenzyl)morpholine
Mechanistic Rationale
The most direct and widely employed method for synthesizing N-benzylated morpholines is the

bimolecular nucleophilic substitution (Sₙ2) reaction.[5] In this mechanism, the lone pair of

electrons on the nitrogen atom of the morpholine ring acts as the nucleophile. This nucleophile

attacks the electrophilic carbon of the methylene group in 4-chlorobenzyl chloride. The reaction

proceeds via a single transition state, leading to the displacement of the chloride leaving group
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and the formation of a new carbon-nitrogen bond. An inorganic base, such as potassium

carbonate, is included to act as a scavenger for the hydrochloric acid (HCl) generated in situ,

driving the reaction to completion.

Synthetic Workflow
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Caption: Experimental workflow for the synthesis of 4-(4-Chlorobenzyl)morpholine.
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Detailed Experimental Protocol
This protocol is adapted from established procedures for the synthesis of analogous N-

substituted morpholines.[5][6]

Reagents and Materials

Reagent/Ma
terial

Molecular
Formula

MW ( g/mol
)

Quantity
Moles
(mmol)

Role

Morpholine C₄H₉NO 87.12
1.05 g (1.04

mL)
12.0 Nucleophile

4-

Chlorobenzyl

chloride

C₇H₆Cl₂ 161.03 1.61 g 10.0 Electrophile

Potassium

Carbonate
K₂CO₃ 138.21 2.76 g 20.0 Base

Acetonitrile

(anhydrous)
CH₃CN 41.05 50 mL - Solvent

Ethyl Acetate C₄H₈O₂ 88.11 ~100 mL -
Extraction

Solvent

Deionized

Water
H₂O 18.02 ~50 mL - Wash

Brine (sat.

NaCl)
NaCl/H₂O - ~25 mL - Wash

Anhydrous

Sodium

Sulfate

Na₂SO₄ 142.04 As needed - Drying Agent

Step-by-Step Procedure

Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and

reflux condenser, add anhydrous potassium carbonate (2.76 g, 20.0 mmol).
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Add anhydrous acetonitrile (50 mL) followed by morpholine (1.04 mL, 12.0 mmol). Stir the

suspension for 10 minutes at room temperature.

Addition of Electrophile: Add 4-chlorobenzyl chloride (1.61 g, 10.0 mmol) to the stirring

suspension.

Reaction: Heat the mixture to reflux (approx. 82°C) and maintain for 4-6 hours. Monitor the

reaction's progress via Thin-Layer Chromatography (TLC).

Work-up: Once the reaction is complete, allow the mixture to cool to room temperature.

Filter the solid potassium salts and wash the filter cake with a small amount of ethyl

acetate.

Combine the filtrate and washings and concentrate the solvent under reduced pressure

using a rotary evaporator.

Purification (Aqueous Extraction): Dissolve the resulting residue in ethyl acetate (50 mL)

and transfer to a separatory funnel. Wash the organic layer sequentially with deionized

water (2 x 25 mL) and brine (25 mL).

Dry the organic layer over anhydrous sodium sulfate, filter off the drying agent, and

concentrate under reduced pressure to yield the crude product.

Purification (Column Chromatography): If necessary, purify the crude solid by flash column

chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

Combine fractions containing the pure product (as determined by TLC) and concentrate to

afford pure 4-(4-Chlorobenzyl)morpholine.

Causality of Protocol Choices
Solvent: Acetonitrile is an ideal polar aprotic solvent for Sₙ2 reactions. Its polarity stabilizes

the charged transition state, accelerating the reaction, while its aprotic nature prevents

solvation of the nucleophile, maintaining its reactivity.

Base: Anhydrous potassium carbonate is a mild, inexpensive, and easily filterable base. Its

role is critical to neutralize the HCl byproduct, preventing the protonation of the morpholine

nucleophile and thereby ensuring the reaction proceeds efficiently.
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Work-up: The aqueous wash steps are essential for removing any remaining water-soluble

impurities, such as inorganic salts and unreacted morpholine hydrochloride. The final brine

wash aids in breaking any emulsions and begins the process of drying the organic layer.

Purification: Column chromatography separates the target compound from unreacted

starting material and non-polar byproducts based on differential adsorption to the silica

stationary phase, ensuring high purity of the final product.

Spectroscopic Characterization
Structural confirmation of the synthesized product is achieved through a combination of

spectroscopic techniques. While experimentally derived spectra are not widely published, the

expected data can be reliably predicted based on the known structure and data from analogous

compounds.[5][6]

Proton Nuclear Magnetic Resonance (¹H NMR)
Spectroscopy
Predicted ¹H NMR (400 MHz, CDCl₃) Data

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~ 7.30 Doublet 2H Ar-H (ortho to CH₂)

~ 7.25 Doublet 2H Ar-H (ortho to Cl)

~ 3.71 Triplet 4H -O-CH₂- (morpholine)

~ 3.48 Singlet 2H Ar-CH₂-N-

| ~ 2.46 | Triplet | 4H | -N-CH₂- (morpholine) |

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR)
Spectroscopy
Predicted ¹³C NMR (100 MHz, CDCl₃) Data
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Chemical Shift (δ, ppm) Assignment

~ 136.5 C-Ar (ipso to CH₂)

~ 132.8 C-Ar (ipso to Cl)

~ 130.4 CH-Ar (ortho to CH₂)

~ 128.5 CH-Ar (ortho to Cl)

~ 67.0 -O-CH₂- (morpholine)

~ 63.2 Ar-CH₂-N-

| ~ 53.6 | -N-CH₂- (morpholine) |

Infrared (IR) Spectroscopy
Expected Characteristic IR Absorption Bands (KBr, cm⁻¹)

Wavenumber (cm⁻¹) Vibration Type Functional Group

3100-3000 C-H Stretch Aromatic

2950-2800 C-H Stretch Aliphatic (CH₂)

~ 1595 C=C Stretch Aromatic Ring

~ 1490 C=C Stretch Aromatic Ring

~ 1115 C-O-C Stretch Ether

| ~ 815 | C-H Out-of-plane Bend | p-disubstituted benzene |

Mass Spectrometry (MS)
Expected Mass Spectrometry (Electron Ionization, EI) Data

Molecular Ion (M⁺): A prominent peak is expected at m/z = 211, corresponding to the

molecular weight of the compound with the ³⁵Cl isotope.
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Isotope Peak (M+2)⁺: A peak at m/z = 213, with an intensity approximately one-third of the

M⁺ peak, is characteristic of the presence of a single chlorine atom (³⁷Cl isotope).

Major Fragment: A significant fragment is expected at m/z = 125, corresponding to the 4-

chlorobenzyl cation ([ClC₆H₄CH₂]⁺), formed by cleavage of the benzylic C-N bond.

Applications in Research and Development
The Morpholine Scaffold in Medicinal Chemistry
The morpholine ring is considered a "privileged scaffold" in drug discovery.[7][8] Its inclusion in

a molecule often imparts favorable pharmacokinetic properties (ADME - Absorption,

Distribution, Metabolism, and Excretion).[8] Specifically, the morpholine moiety can increase

aqueous solubility, improve metabolic stability, and serve as a hydrogen bond acceptor,

enhancing interactions with biological targets.[5][8] This has led to its incorporation into

numerous approved drugs, including the antibiotic Linezolid and the anticancer agent Gefitinib.

[3][9][10]

Utility as a Synthetic Intermediate
4-(4-Chlorobenzyl)morpholine is primarily valued as a chemical building block for the

synthesis of more elaborate molecules.[7] It provides a stable, pre-formed morpholine-benzyl

core onto which further chemical transformations can be performed. The chlorine atom on the

phenyl ring can be displaced or used as a handle for cross-coupling reactions (e.g., Suzuki,

Buchwald-Hartwig amination), allowing for the construction of diverse chemical libraries for

screening in drug discovery programs.

Conclusion
4-(4-Chlorobenzyl)morpholine is a well-defined chemical compound with significant value as

a synthetic intermediate. Its structure, which combines the pharmacologically advantageous

morpholine ring with a functionalizable chlorobenzyl group, makes it a strategic starting

material for medicinal chemistry research. The synthesis is robust and scalable, relying on

fundamental Sₙ2 reaction principles. Supported by a clear spectroscopic profile for analytical

confirmation and well-documented handling procedures, this compound serves as a versatile

and accessible tool for scientists and researchers aiming to develop novel, complex molecules

with potential therapeutic applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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